N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine

• IUPAC Name: tert-butyl 4-[2-(4-methylphenyl)sulfonyloxyethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C19H29NO5S/c1-15-5-7-17(8-6-15)26(22,23)24-14-11-16-9-12-20(13-10-16)18(21)25-19(2,3)4/h5-8,16H,9-14H2,1-4H3
• InChI Key: HHUVXSXDFBEVET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OCCC2CCN(CC2)C(=O)OC(C)(C)C
• Molecular Formula: C19H29NO5S
• DSSTOX Substance ID: DTXSID501008670
• Molecular Weight: 383.5 g/mol
• CAS RN: 89151-45-1

Description

“N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine” is a chemical compound with the molecular formula C19H29NO5S. It is used as a reactant for the synthesis of Pim-1 inhibitors and selective GPR119 agonists for type II diabetes. It also plays a role in the α-arylation of aldehydes, enantioselective α-benzylation of aldehydes via photoredox organocatalysis, and enantioselective α−triflouromethylation of aldehydes.

Synthesis Analysis

The synthesis of piperidone derivatives, such as “N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine”, has been a topic of interest in modern organic chemistry. Piperidones serve as precursors to the piperidine ring, which is a ubiquitous moiety in many alkaloid natural products and drug candidates. Various catalysts have been employed in these reactions, including Ultrasound-Na2CO3, DIBAL-H, DABCO, NaHCO3, I2, BPH, Na/EtOH, K2CO3, TFA, TFSA, Et3N, Zn-Hg/HCl, Rh (acac) (C2H4)2, and NaOEt.

Molecular Structure Analysis

The molecular structure of “N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine” consists of 19 carbon atoms, 29 hydrogen atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom. The exact mass of the molecule is 383.176636 Da.

Chemical Reactions Analysis

“N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine” is involved in various chemical reactions. It is used as a reactant for α-arylation of aldehydes, enantioselective α-benzylation of aldehydes via photoredox organocatalysis, and enantioselective α−triflouromethylation of aldehydes.

Physical And Chemical Properties Analysis

“N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine” has a molecular weight of 383.50200. It has a density of 1.158g/cm3. The boiling point of the compound is 499.224ºC at 760 mmHg. The flash point is 255.722ºC.

Scientific Research Applications

Peptide Synthesis

The tert-butyloxycarbonyl (Boc) group is a widely used amine-protecting group in peptide synthesis. It allows for the selective formation and deprotection of amine functionalities in peptides, which is crucial for constructing complex peptide structures. .

Green Chemistry

In the pursuit of environmentally sustainable chemistry, N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine can be deprotected using greener methods. .

Drug Design and Discovery

Piperidine derivatives are significant in the pharmaceutical industry, with their presence in over twenty classes of pharmaceuticals. .

Safety and Hazards

“N-Boc-4-[2-(4-Toluenesulfonyloxy)ethyl]piperidine” is harmful by inhalation, in contact with skin, and if swallowed. In case of skin contact, it is recommended to immediately wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes. In case of eye contact, it is advised to wash eyes with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.

Synthesis routes and methods

Procedure details

To an ice-cold solution of N-Boc-4-piperidine-ethanol (5.0 g, 21.8 mmol) and Et3N (4.6 mL, 33.0 mmol) in dry DCM (10 mL) was added p-toluenesulfonyl chloride (6.25 g, 32.8 mmol) slowly. Upon addition, the reaction was warmed to room temperature and stirred for 20 h. The reaction mixture was washed with water (40 mL), 10% (wt/v) citric acid(aq) (40 mL), and saturated NaHCO3(aq) (40 mL). The DCM layer was dried with MgSO4, filtered and concentrated in vacuo to give a pale yellow oil, which was chromatographed to give the title compound (7.47 g, 89% yield) as a clear and colorless oil.